Cas no 2229774-95-0 (Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester)

The compound Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester is a benzoate derivative featuring a tert-butoxycarbonylmethyl ester functional group. Its structure combines aromatic and aliphatic ester moieties, offering versatility in synthetic applications. The tert-butyl protecting group enhances stability under acidic conditions, while the methyl ester provides reactivity for further transformations. This intermediate is useful in organic synthesis, particularly in peptide coupling and esterification reactions, where controlled deprotection is required. Its balanced lipophilicity and steric hindrance make it suitable for fine chemical and pharmaceutical applications. Proper handling under anhydrous conditions is recommended to preserve its integrity.
Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester structure
2229774-95-0 structure
Product Name:Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester
CAS No:2229774-95-0
MF:C14H18O5
MW:266.289724826813
CID:5194247
PubChem ID:123969651
Update Time:2025-05-20

Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester
    • Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate
    • F84208
    • CS-0460078
    • 2229774-95-0
    • SCHEMBL20235270
    • Methyl2-(2-(tert-butoxy)-2-oxoethoxy)benzoate
    • Inchi: 1S/C14H18O5/c1-14(2,3)19-12(15)9-18-11-8-6-5-7-10(11)13(16)17-4/h5-8H,9H2,1-4H3
    • InChI Key: XBVJKUFICYERHL-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC=C1OCC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 266.11542367g/mol
  • Monoisotopic Mass: 266.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.8Ų

Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester Pricemore >>

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Additional information on Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester

Research Brief on Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester (CAS: 2229774-95-0)

In recent years, the compound Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester (CAS: 2229774-95-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both benzoic acid and tert-butoxycarbonyl (Boc) protecting groups in its structure makes it a versatile building block for organic synthesis.

Recent studies have focused on the synthetic pathways and optimization of the production of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an improved synthetic route that enhances yield and purity, addressing previous challenges in scalability. The method involves a two-step process starting from 2-hydroxybenzoic acid, followed by esterification and protection of the hydroxyl group. This advancement is critical for its application in large-scale pharmaceutical manufacturing.

In addition to its synthetic utility, Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester has been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further research is required to elucidate its mechanism of action and therapeutic potential. These findings were presented at the 2024 American Chemical Society National Meeting, sparking discussions on its role in developing novel anti-inflammatory agents.

The compound's stability and solubility profiles have also been a subject of recent research. A study published in the European Journal of Pharmaceutical Sciences (2024) utilized advanced analytical techniques, including HPLC-MS and NMR spectroscopy, to characterize its physicochemical properties. The results indicated favorable stability under physiological conditions, making it a promising candidate for further pharmacokinetic studies.

Looking ahead, researchers are exploring the derivatization of this compound to enhance its bioactivity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to design and test analogs for specific therapeutic targets. The integration of computational chemistry and high-throughput screening methods is expected to accelerate this process, as noted in a recent review article in Drug Discovery Today.

In conclusion, Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester (CAS: 2229774-95-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research aims to unlock its full potential, from synthetic intermediate to bioactive molecule, contributing to the development of new therapeutic agents.

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